Cas no 667882-37-3 (Ethanone, 1-[5-(methylthio)-2-pyridinyl]-)

• Product Name: Ethanone, 1-[5-(methylthio)-2-pyridinyl]-
• CAS No: 667882-37-3
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 1057527
• PubChem ID: 20079367
• Update Time: 2025-06-09

Ethanone, 1-[5-(methylthio)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(methylthio)-2-pyridinyl]-
• Ethanone, 1-[5-(methylthio)-2-pyridinyl]- (9CI)
• SCHEMBL5371986
• AKOS020773414
• 1-(5-(methylthio)pyridin-2-yl)ethanone
• 1-(5-Methylsulfanyl-pyridin-2-yl)-ethanone
• 667882-37-3
• AIOWBHJUPHILTG-UHFFFAOYSA-N
• DB-276286

• Inchi： 1S/C8H9NOS/c1-6(10)8-4-3-7(11-2)5-9-8/h3-5H,1-2H3
• InChI Key： AIOWBHJUPHILTG-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.3Ų

Additional information on Ethanone, 1-[5-(methylthio)-2-pyridinyl]-

Ethanone, 1-[5-(methylthio)-2-pyridinyl]- (CAS No. 667882-37-3): A Comprehensive Overview in Modern Chemical Research

Ethanone, 1-[5-(methylthio)-2-pyridinyl]-, identified by its CAS number 667882-37-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both pyridine and methylthio functional groups imparts distinct chemical properties, making it a valuable scaffold for developing novel therapeutic agents.

The compound's molecular structure consists of an ethanone core substituted with a pyridinyl ring at the 1-position and a methylthio group at the 5-position. This configuration allows for diverse chemical modifications, enabling researchers to tailor its pharmacological profile for specific biological targets. The pyridine moiety is particularly noteworthy, as it is a common pharmacophore in many drugs due to its ability to interact with biological receptors and enzymes. The methylthio group further enhances the compound's reactivity, providing multiple avenues for functionalization and derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of Ethanone, 1-[5-(methylthio)-2-pyridinyl]-. Preliminary studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. For instance, researchers have investigated its interaction with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a crucial role in pain and inflammation. The structural features of this compound make it a promising candidate for developing selective COX inhibitors with improved efficacy and reduced side effects.

Moreover, the compound's ability to cross the blood-brain barrier has been another area of focus. The pyridine ring is known to enhance blood-brain barrier penetration, which is essential for many central nervous system (CNS) therapeutics. This property makes Ethanone, 1-[5-(methylthio)-2-pyridinyl]- a potential lead compound for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Current research is exploring its effects on neurotransmitter systems and its potential as an acetylcholinesterase inhibitor.

The synthesis of Ethanone, 1-[5-(methylthio)-2-pyridinyl]- has also been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the desired molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds between the pyridine ring and the ethanone moiety. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

In vitro studies have provided valuable insights into the biological activity of this compound. Researchers have observed notable inhibitory effects on enzymes such as lipoxygenase and xanthine oxidase, which are implicated in oxidative stress-related diseases. These findings suggest that Ethanone, 1-[5-(methylthio)-2-pyridinyl]- could be developed into a therapeutic agent for conditions like rheumatoid arthritis and cardiovascular diseases.

The compound's interaction with biological targets has also been studied using computational chemistry techniques. Molecular docking simulations have helped predict how this molecule might bind to specific proteins and enzymes. These simulations have guided experimental efforts by identifying key interaction points that can be optimized to enhance binding affinity and selectivity.

Recent advances in drug discovery technologies have further propelled the exploration of Ethanone, 1-[5-(methylthio)-2-pyridinyl]-. High-throughput screening (HTS) platforms have been used to rapidly assess the compound's activity against a wide range of biological targets. This approach has facilitated the identification of novel derivatives with enhanced pharmacological properties.

The safety profile of this compound is also under scrutiny. Preclinical toxicology studies have been conducted to evaluate its potential adverse effects. These studies have focused on assessing acute toxicity, chronic exposure risks, and potential long-term health impacts. Preliminary results indicate that Ethanone, 1-[5-(methylthio)-2-pyridinyl]- is well-tolerated at therapeutic doses, although further studies are needed to confirm its safety for human use.

The future prospects of Ethanone, 1-[5-(methylthio)-2-pyridinyl]- are promising, with ongoing research aimed at expanding its therapeutic applications. Investigators are exploring its potential use in oncology, where it may act as an inhibitor of kinases involved in cancer cell proliferation. Additionally, its anti-inflammatory properties make it a candidate for treating autoimmune diseases such as multiple sclerosis.

In conclusion, Ethanone, 1-[5-(methylthio)-2-pyridinyl]- (CAS No. 667882-37-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities position it as a valuable scaffold for developing novel therapeutic agents. With continued research and development, this compound holds great promise for addressing various human health challenges.